Cas no 92639-57-1 (Benzoic acid, 2-bromo-, 2-propenyl ester)

• Product name: Benzoic acid, 2-bromo-, 2-propenyl ester
• CAS No: 92639-57-1
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 2815581

Benzoic acid, 2-bromo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-, 2-propenyl ester
• Allyl 2-bromobenzoate #
• 2-Bromobenzoic acid allyl ester
• 2-Bromobenzoic acid, 2-propenyl ester

• Inchi： 1S/C10H9BrO2/c1-2-7-13-10(12)8-5-3-4-6-9(8)11/h2-6H,1,7H2
• InChI Key： GQBLTXAFMKKABE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3